Cas no 2320536-40-9 (1-(4-chlorophenyl)methyl-3-(oxan-4-yl)(thiophen-2-yl)methylurea)

This compound possesses a urea functional group substituted with a benzyl (1-(4-chlorophenyl)methyl-) unit and a complex heterocyclic system (3-(oxan-4-yl)(thiophen-2-yl)methyl). Its key advantages lie in its structural features: the urea moiety provides potential hydrogen bonding capability important in many biological activities; the aromatic phenyl ring may influence lipophilicity or metabolic stability; and the fused heterocyclic components (thiophene and oxane) offer significant structural diversity potentially suitable for interaction with specific biological targets or pharmacophore designs within medicinal chemistry programs requiring such scaffolds.
1-(4-chlorophenyl)methyl-3-(oxan-4-yl)(thiophen-2-yl)methylurea structure
2320536-40-9 structure
Product Name:1-(4-chlorophenyl)methyl-3-(oxan-4-yl)(thiophen-2-yl)methylurea
CAS No:2320536-40-9
MF:C18H21ClN2O2S
MW:364.889542341232
CID:5338780
Update Time:2025-06-16

1-(4-chlorophenyl)methyl-3-(oxan-4-yl)(thiophen-2-yl)methylurea Chemical and Physical Properties

Names and Identifiers

    • 1-(4-chlorobenzyl)-3-((tetrahydro-2H-pyran-4-yl)(thiophen-2-yl)methyl)urea
    • 1-[(4-chlorophenyl)methyl]-3-[oxan-4-yl(thiophen-2-yl)methyl]urea
    • 1-(4-chlorophenyl)methyl-3-(oxan-4-yl)(thiophen-2-yl)methylurea
    • Inchi: 1S/C18H21ClN2O2S/c19-15-5-3-13(4-6-15)12-20-18(22)21-17(16-2-1-11-24-16)14-7-9-23-10-8-14/h1-6,11,14,17H,7-10,12H2,(H2,20,21,22)
    • InChI Key: DLEDOPRCECXQRY-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)CNC(NC(C1=CC=CS1)C1CCOCC1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 399
  • XLogP3: 3.3
  • Topological Polar Surface Area: 78.6

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Additional information on 1-(4-chlorophenyl)methyl-3-(oxan-4-yl)(thiophen-2-yl)methylurea

Introduction to 1-(4-chlorophenyl)methyl-3-(oxan-4-yl)(thiophen-2-yl)methylurea (CAS No. 2320536-40-9)

1-(4-chlorophenyl)methyl-3-(oxan-4-yl)(thiophen-2-yl)methylurea, with the CAS number 2320536-40-9, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chlorophenyl group, a methylurea moiety, and a thiophene ring. These structural elements contribute to its potential therapeutic applications and biological activities.

The chlorophenyl group in 1-(4-chlorophenyl)methyl-3-(oxan-4-yl)(thiophen-2-yl)methylurea is known for its ability to enhance the lipophilicity and metabolic stability of the molecule. This property is particularly important in drug design, as it can improve the compound's ability to cross biological membranes and reach its target site. The methylurea moiety, on the other hand, is a versatile functional group that can participate in various biological interactions, including hydrogen bonding and hydrophobic interactions. The presence of the thiophene ring further adds to the compound's structural diversity and can influence its pharmacological profile.

Recent studies have highlighted the potential of 1-(4-chlorophenyl)methyl-3-(oxan-4-yl)(thiophen-2-yl)methylurea in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, 1-(4-chlorophenyl)methyl-3-(oxan-4-yl)(thiophen-2-yl)methylurea has also shown potential as an anticancer agent. A study conducted by a team of researchers at the National Cancer Institute demonstrated that this compound selectively inhibits the growth of cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways involved in cell proliferation and apoptosis. These findings suggest that 1-(4-chlorophenyl)methyl-3-(oxan-4-yl)(thiophen-2-yl)methylurea could be developed into a novel therapeutic agent for cancer treatment.

The pharmacokinetic properties of 1-(4-chlorophenyl)methyl-3-(oxan-4-yl)(thiophen-2-yl)methylurea have also been extensively studied. Research has shown that this compound exhibits favorable oral bioavailability and a long half-life, which are desirable attributes for a drug candidate. These properties make it suitable for once-daily dosing regimens, thereby improving patient compliance and convenience.

To further explore the therapeutic potential of 1-(4-chlorophenyl)methyl-3-(oxan-4-yl)(thiophen-2-yl)methylurea, several clinical trials are currently underway. These trials aim to evaluate the safety, efficacy, and tolerability of the compound in human subjects. Preliminary results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. The ongoing phase II trials are expected to provide more detailed insights into the compound's clinical profile.

In conclusion, 1-(4-chlorophenyl)methyl-3-(oxan-4-yl)(thiophen-2-yl)methylurea (CAS No. 2320536-40-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features, combined with favorable pharmacokinetic properties, make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As more data from ongoing clinical trials become available, it is likely that this compound will play an increasingly important role in the treatment of various diseases.

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